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Technical Whitepaper: 5-Chloro-2-methyl-3-
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Executive Summary
5-Chloro-2-methyl-3-nitrobenzaldehyde is a highly functionalized aromatic building block

utilized extensively in advanced medicinal chemistry and drug discovery. Characterized by its

unique substitution pattern—an electrophilic aldehyde, a sterically hindering ortho-methyl

group, and electron-withdrawing nitro and chloro substituents—this compound serves as a

critical intermediate in the synthesis of complex pharmacophores, most notably Retinoid-

related orphan receptor gamma (RORγ) modulators[1]. This whitepaper provides an

authoritative guide on its physicochemical properties, synthetic methodology, and analytical

validation protocols.
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Understanding the exact quantitative properties of 5-Chloro-2-methyl-3-nitrobenzaldehyde is

critical for stoichiometric precision during synthesis and downstream purification. The presence

of the ortho-methyl group forces the aldehyde and nitro groups into specific steric

conformations, which significantly influences its reactivity in condensation and reductive

amination reactions.

Quantitative Data Summary
Property Value Causality / Significance

IUPAC Name
5-Chloro-2-methyl-3-

nitrobenzaldehyde

Defines exact regiochemistry

on the benzene ring.

CAS Number 1613329-99-9

Unique identifier for

procurement and safety

tracking[2].

Molecular Formula C₈H₆ClNO₃

Baseline for mass

spectrometry and elemental

analysis[2].

Molecular Weight 199.59 g/mol
Essential for calculating molar

equivalents in reactions.

Exact Mass 199.0036 Da

Target value for High-

Resolution Mass Spectrometry

(HRMS).

SMILES O=CC1=CC(Cl)=CC(=O)=C1C

Facilitates computational

chemistry and ADMET

modeling[3].

Storage Conditions 2–8°C, Inert Atmosphere
Prevents auto-oxidation of the

aldehyde to a carboxylic acid.

Mechanistic Synthesis & Reaction Causality
The most reliable and field-proven method for synthesizing 5-Chloro-2-methyl-3-
nitrobenzaldehyde is the controlled oxidation of its corresponding primary alcohol, (5-chloro-2-

methyl-3-nitrophenyl)methanol.
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Causality of Reagent Selection: Pyridinium chlorochromate (PCC) is selected as the oxidant

over harsher reagents like the Jones reagent (CrO₃/H₂SO₄). While Jones reagent would over-

oxidize the primary alcohol directly to a carboxylic acid, PCC in anhydrous conditions

selectively halts the oxidation at the aldehyde stage. This preservation of the formyl group is

mandatory for subsequent drug-linker coupling[1].

Step-by-Step Experimental Protocol
Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve

1.823 g of (5-chloro-2-methyl-3-nitrophenyl)methanol in 20 mL of anhydrous

dichloromethane (DCM) under an inert argon atmosphere. Causality: Anhydrous conditions

prevent the formation of aldehyde hydrates, which are susceptible to over-oxidation.

Oxidation: Add 2.047 g of Pyridinium chlorochromate (PCC) in small portions over 15

minutes at room temperature[1].

Reaction Monitoring: Stir the opaque black mixture at room temperature overnight. Monitor

via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate system to confirm the

total consumption of the starting alcohol.

Work-up & Filtration: Dilute the mixture with an additional 20 mL of DCM. Filter the crude

mixture through a short pad of Celite and silica gel. Causality: The silica/Celite pad traps the

toxic, insoluble chromium byproduct (reduced chromium salts), allowing the soluble aldehyde

to pass through.

Washing & Drying: Wash the filtrate with distilled water (2 × 20 mL) and brine (20 mL). Dry

the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Isolation: Filter off the drying agent and concentrate the solvent under reduced pressure to

yield the target compound.
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Starting Material
(5-chloro-2-methyl-3-nitrophenyl)methanol

Oxidation Reaction
RT, Overnight

Oxidant
Pyridinium Chlorochromate (PCC)

Solvent
Anhydrous DCM

Work-up
Celite Filtration & Aqueous Wash

Target Compound
5-Chloro-2-methyl-3-nitrobenzaldehyde

Click to download full resolution via product page

Workflow for the selective oxidation of (5-chloro-2-methyl-3-nitrophenyl)methanol to the target

aldehyde.

Analytical Validation: A Self-Validating System
To ensure scientific integrity, the synthesized batch must undergo a self-validating analytical

workflow. You cannot rely solely on mass recovery; structural integrity must be proven

orthogonally.

¹H NMR Spectroscopy (CDCl₃)
Aldehyde Proton (-CHO): Expected as a sharp singlet at ~10.0 ppm. Causality: The strong

electron-withdrawing nature of the carbonyl oxygen, combined with the magnetic anisotropy

of the C=O double bond, highly deshields this proton.

Aromatic Protons: Two distinct signals (meta-coupling) between 7.5 – 8.0 ppm.

Methyl Protons (-CH₃): A singlet at ~2.5 ppm. Causality: The benzylic position is slightly

deshielded by the adjacent aromatic ring and the ortho-nitro/aldehyde groups.
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Validation Check: The complete disappearance of the benzylic -CH₂OH protons (typically

around 4.7 ppm) confirms 100% conversion.

Liquid Chromatography-Mass Spectrometry (LC-MS)
Aldehydes can exhibit poor ionization in standard Electrospray Ionization (ESI). However, a

successful run will yield an [M+H]+ peak at m/z 200.0 (accounting for the ³⁵Cl isotope) and m/z

202.0 (for the ³⁷Cl isotope in a 3:1 ratio).

Crude Product

TLC Monitoring
(Disappearance of Alcohol)

1H NMR Spectroscopy
(Aldehyde peak at ~10 ppm)

LC-MS Analysis
(Mass confirmation m/z ~200)

Validated Pure Compound
>98% Purity

Click to download full resolution via product page

Analytical workflow ensuring structural integrity and purity of the synthesized aldehyde.

Applications in Targeted Drug Discovery
In modern drug development, 5-Chloro-2-methyl-3-nitrobenzaldehyde is a highly prized

intermediate. According to recent patent literature, it is a core precursor in the synthesis of

Retinoid-related orphan receptor gamma (RORγ) modulators[1]. RORγ is a master transcription

factor critical in the regulation of Th17 cells, making it a prime target for autoimmune disease

therapies.
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The aldehyde moiety serves as an electrophilic node, allowing chemists to perform reductive

aminations with complex piperazine derivatives, thereby constructing the macrocyclic or

extended linker frameworks required to fit into the RORγ ligand-binding domain.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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